Cas no 2248185-04-6 ((2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid)

• Product Name: (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid
• CAS No: 2248185-04-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5867710
• PubChem ID: 137937652
• Update Time: 2025-08-04

(2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505450
• (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid
• 2248185-04-6

• Inchi： 1S/C12H16O2/c1-8-4-9(2)6-11(5-8)7-10(3)12(13)14/h4-6,10H,7H2,1-3H3,(H,13,14)/t10-/m1/s1
• InChI Key： OKEQHPIGYPNWDM-SNVBAGLBSA-N
• SMILES： OC([C@H](C)CC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid

Comprehensive Overview of (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid (CAS No. 2248185-04-6)

(2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid (CAS No. 2248185-04-6) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry and structural features make it a valuable intermediate for synthesizing bioactive compounds. The compound's 3,5-dimethylphenyl moiety and methylpropanoic acid backbone contribute to its lipophilicity and metabolic stability, which are critical for drug design. Researchers are increasingly exploring its applications in targeted therapies, particularly in inflammation and metabolic disorders, aligning with the growing demand for precision medicine.

The compound's CAS number 2248185-04-6 ensures accurate identification in regulatory and commercial contexts, minimizing confusion with structurally similar molecules. Recent studies highlight its role as a chiral building block in asymmetric synthesis, a hot topic in green chemistry due to its efficiency and reduced waste generation. As sustainability gains traction, the demand for enantiomerically pure intermediates like (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid is expected to rise, driven by industries seeking eco-friendly manufacturing processes.

Analytical techniques such as HPLC and NMR are essential for verifying the purity and stereochemical integrity of CAS 2248185-04-6. These methods address common user queries about quality control in fine chemical production. Additionally, the compound's methylpropanoic acid group is a focal point for structure-activity relationship (SAR) studies, which are frequently searched by medicinal chemists optimizing lead compounds. Its compatibility with cross-coupling reactions further enhances its utility in fragment-based drug discovery, a trending approach in AI-assisted molecular design.

From a commercial perspective, (2R)-3-(3,5-Dimethylphenyl)-2-methylpropanoic acid is gaining attention in patent filings, reflecting its industrial relevance. Suppliers often emphasize its high enantiomeric excess (ee) and scalability, addressing buyer concerns about batch consistency. The compound's stability under ambient conditions also makes it a practical choice for logistics, a frequently overlooked but critical factor in global chemical supply chains. As interest in small-molecule therapeutics grows, this compound is poised to play a pivotal role in next-generation drug development pipelines.

In summary, CAS 2248185-04-6 exemplifies the intersection of synthetic utility and biological relevance. Its chiral purity and adaptable structure cater to both academic and industrial needs, while its alignment with sustainability trends ensures long-term viability. For researchers exploring enantioselective synthesis or bioactive intermediates, this compound offers a compelling case study in modern chemical innovation.